Cas no 89060-85-5 (Pyrido[3,2-g]quinoline, 2,8-bis(1,1-dimethylethyl)-)

Pyrido[3,2-g]quinoline, 2,8-bis(1,1-dimethylethyl)- structure
89060-85-5 structure
Product Name:Pyrido[3,2-g]quinoline, 2,8-bis(1,1-dimethylethyl)-
CAS No:89060-85-5
MF:C20H24N2
MW:292.417964935303
CID:613797
PubChem ID:13143644
Update Time:2025-04-19

Pyrido[3,2-g]quinoline, 2,8-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,2-g]quinoline, 2,8-bis(1,1-dimethylethyl)-
    • 2,8-ditert-butylpyrido[3,2-g]quinoline
    • 89060-85-5
    • 2,8-DI-TERT-BUTYLPYRIDO[3,2-G]QUINOLINE
    • DTXSID60521483
    • SCHEMBL9220628
    • Inchi: 1S/C20H24N2/c1-19(2,3)17-9-7-13-11-14-8-10-18(20(4,5)6)22-16(14)12-15(13)21-17/h7-12H,1-6H3
    • InChI Key: FTLVFUABUFCJHB-UHFFFAOYSA-N
    • SMILES: N1C2C=C3C(C=CC(C(C)(C)C)=N3)=CC=2C=CC=1C(C)(C)C

Computed Properties

  • Exact Mass: 292.193948774g/mol
  • Monoisotopic Mass: 292.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 25.8Ų
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